N-isopropyl-2-((1-(2-methoxyethyl)-5-phenyl-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: 2-[1-(2-methoxyethyl)-5-phenylimidazol-2-yl]sulfanyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C17H23N3O2S/c1-13(2)19-16(21)12-23-17-18-11-15(20(17)9-10-22-3)14-7-5-4-6-8-14/h4-8,11,13H,9-10,12H2,1-3H3,(H,19,21)
• InChI Key: FLTQXJOPLCDRLF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CSC1=NC=C(N1CCOC)C2=CC=CC=C2
• Molecular Formula: C17H23N3O2S
• Molecular Weight: 333.5 g/mol
• CAS No.: 1207036-23-4

Description

N-isopropyl-2-((1-(2-methoxyethyl)-5-phenyl-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H23N3O2S and its molecular weight is 333.45. The purity is usually 95%.
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Scientific Research Applications

PET Tracers for Imaging

• Carbon-11-Labeled Imidazopyridine- and Purine-Thioacetamide Derivatives for NPP1 Imaging : These compounds, including derivatives of imidazopyridine and purine-thioacetamide, were synthesized for potential use as PET tracers. They target the nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1), important for medical imaging. The synthesis achieved high radiochemical yields and purity, indicating their suitability for PET imaging applications (Gao, Wang, & Zheng, 2016).

Anticonvulsant Activity

• Omega-(1H-1-imidazolyl)-N-phenylalkanoic Acid Amide Derivatives : A series of derivatives were synthesized and tested for anticonvulsant activity. One compound, in particular, showed significant activity against seizures induced by maximal electroshock (MES), highlighting the potential of these derivatives in treating convulsions (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002).

Anticancer Activities

• Novel N-Pyridinyl-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)acetamide Derivatives : These compounds were designed, synthesized, and evaluated for cytotoxicity against human cancer cell lines. One derivative showed potential as an inhibitor against the MDA-MB-231 cell line, with considerable inhibition compared to the reference drug, sorafenib. This study suggests the therapeutic potential of these derivatives in cancer treatment (Ding et al., 2012).

Anti-inflammatory and Antioxidant Properties

• Arenesulfonyl-2-imidazolidinones as Carbonic Anhydrase Inhibitors : This study explored a series of arenesulfonyl-2-imidazolidinones for their inhibitory effects on carbonic anhydrase, a key enzyme in pH regulation. The compounds exhibited micromolar inhibition, with some showing efficacy comparable to the clinically used inhibitor acetazolamide, especially against human isoform hCA I (Abdel-Aziz, El-Azab, Ekinci, Şentürk, & Supuran, 2015).